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purification methods for Undecane-1,11-diol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Undecane-1,11-diol

CAS No.: 765-04-8

Cat. No.: S571510

Recrystallization Troubleshooting Guide

Here are common issues you might encounter during recrystallization of Undecane-1,11-diol and how to

resolve them.

Problem Possible Causes Solutions & Troubleshooting Steps

| Low or No Crystal Formation | 1. Overly concentrated solution 2. Too much solvent used 3. Rapid
cooling 4. Lack of nucleation sites | 1. Reheat solution, boil off excess solvent, re-cool slowly [1] 2. Add a
seed crystal or scratch flask interior with glass rod [1] 3. Ensure cooling is gradual (bench top — ice bath)
[1] | | Oil Formation Instead of Crystals | 1. Solvent boiling point above compound melting point [1] 2.
Too rapid cooling | 1. Re-melt o0il & add more solvent [1] 2. Use solvent with lower beiling point [1] 3.
Switch to mixed-solvent system (e.g., water-ethanol) [1] | | Poor Crystal Purity or Color | 1. Insoluble
impurities present before crystallization 2. Soluble impurities incorporated during rapid growth 3. Crystals
not rinsed properly | 1. Perform hot filtration before cooling [1] 2. Cool solution more slowly for purer
crystals [1] 3. Rinse crystals with fresh, cold solvent after filtration [1] | | Low Recovery Yield | 1.
Excessive solvent 2. Incomplete crystallization 3. Product loss during transfer or washing | 1. Use
minimum hot solvent for dissolution [1] 2. Extended cooling in ice bath (30-60 mins) [1] 3. Concentrate

mother liquor for second crop [1] |
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Experimental Protocol: Recrystallization of Undecane-
1,11-diol

This detailed procedure is adapted from general recrystallization techniques and the physical properties of

Undecane-1,11-diol [1] [2].

Solvent Selection

e Guiding Principle: The solute should have high solubility in hot solvent and low solubility in cold
solvent [1]. "Like dissolves like" - polar compounds dissolve in polar solvents [1].
e Procedure:
o Place 50 mg of impure Undecane-1,11-diol in a test tube [1].
o Add 0.5 mL of a cold candidate solvent (e.g., water, ethanol, ethyl acetate, or solvent mixtures).

If it dissolves completely, the solvent is too good at room temperature [1].
o If it doesn't dissolve, heat to boiling. If it still doesn't dissolve after adding up to 3 mL of boiling

solvent, the solvent is too poor [1].
o An ideal solvent will dissolve the solid when hot and form crystals upon cooling.
¢ Solvent Pair Recommendation: If a single solvent is not ideal, use a mixed-solvent system. The
compound should be readily soluble in the first solvent (e.g., ethanol), while the second solvent (e.g.,
water) should be miscible with the first and reduce compound solubility [1].

Dissolution

¢ Place the crude diol in an Erlenmeyer flask (sloping sides trap vapors) [1].
e Heat the chosen solvent (~20% excess) in a separate flask with boiling chips [1].
e Add hot solvent in small portions to the solid, swirling and heating continuously until dissolution is

complete [1].
¢ [f insoluble impurities remain, perform a hot filtration using a fluted filter paper in a stemless funnel

[1].
Cooling & Crystallization

e Let the clear, hot solution cool slowly and undisturbed on a benchtop (on a paper towel). Cover the
flask lightly to prevent dust entry and evaporation [1].
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e After reaching room temperature and crystals have formed, place the flask in an ice bath for 30-60
minutes to maximize yield [1].

Isolation & Drying

¢ Isolate crystals by vacuum filtration using a Blchner or Hirsch funnel [1].

¢ Rinse crystals with a small amount of fresh, ice-cold solvent to remove surface impurities [1].

e Dry crystals by drawing air through the filter, or by air-drying for several hours. For complete dryness,
use a vacuum oven or desiccator [1].

Undecane-1,11-Diol Key Data

This data is crucial for informing your recrystallization protocol design.

Parameter Specification | Value

CAS RN 765-04-8 [2]

Molecular Formula C11H2402 [2]

Molecular Weight 188.31 g/mol [2]

Purity (from supplier) >95.0% (GC) [2]

Physical State (at 20°C) Solid [2]

Melting Point 61.0 to 65.0 °C (literature); ~63 °C (reference) [2]
Appearance White to Light yellow powder to lump [2]

Storage Room temp. (cool, dark place recommended) [2]

Recrystallization Workflow

The diagram below summarizes the key decision points in the recrystallization process.
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Recrystallization Process
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Key Considerations for Professionals

e Solvent is Critical: The success of recrystallization hinges almost entirely on selecting the correct
solvent or solvent mixture. The recommended solvent pair for an 11-carbon diol like Undecane-1,11-
diol is often ethanol and water [1].
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¢ Melting Point Insight: The melting point of 61-65°C means you must use a solvent with a boiling
point safely above this range to allow for hot dissolution, but not so high that it's difficult to remove
later [1] [2].

¢ Handling: As the compound is recommended to be stored under inert gas and is air-sensitive,
performing the recrystallization under nitrogen or argon might be necessary to prevent decomposition

[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [purification methods for Undecane-1,11-diol]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b571510#purification-methods-for-

undecane-1-11-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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